Cas no 1854912-16-5 (1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester)

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester is a heterocyclic compound featuring an imidazole core substituted with a cyclopropyl group at the 4-position and an ethyl ester at the 5-carboxylic acid position. This structure imparts versatility in organic synthesis, particularly in pharmaceutical and agrochemical applications, where the imidazole scaffold is valued for its bioactivity. The cyclopropyl moiety enhances steric and electronic properties, while the ethyl ester group offers reactivity for further derivatization. The compound is useful as an intermediate in the preparation of more complex molecules, benefiting from its stability and compatibility with various reaction conditions. Its well-defined structure ensures reproducibility in synthetic workflows.
1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester structure
1854912-16-5 structure
Product Name:1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester
CAS No:1854912-16-5
MF:C9H12N2O2
MW:180.203782081604
CID:5252956
Update Time:2025-06-09

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester
    • Inchi: 1S/C9H12N2O2/c1-2-13-9(12)8-7(6-3-4-6)10-5-11-8/h5-6H,2-4H2,1H3,(H,10,11)
    • InChI Key: GNNMKXIBMLYZJX-UHFFFAOYSA-N
    • SMILES: C1NC(C(OCC)=O)=C(C2CC2)N=1

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-363726-0.05g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
0.05g
$768.0 2025-03-18
Enamine
EN300-363726-0.1g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
0.1g
$804.0 2025-03-18
Enamine
EN300-363726-0.25g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
0.25g
$840.0 2025-03-18
Enamine
EN300-363726-0.5g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
0.5g
$877.0 2025-03-18
Enamine
EN300-363726-1.0g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
1.0g
$914.0 2025-03-18
Enamine
EN300-363726-2.5g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
2.5g
$1791.0 2025-03-18
Enamine
EN300-363726-5.0g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
5.0g
$2650.0 2025-03-18
Enamine
EN300-363726-10.0g
ethyl 5-cyclopropyl-1H-imidazole-4-carboxylate
1854912-16-5 95.0%
10.0g
$3929.0 2025-03-18

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester Related Literature

Additional information on 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester (CAS No. 1854912-16-5): An Overview

1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester (CAS No. 1854912-16-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole derivatives, which are widely studied for their diverse pharmacological effects, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester features a five-membered imidazole ring with a carboxylic acid group at the 5-position and an ethyl ester substituent. The presence of the cyclopropyl group at the 4-position adds to the compound's structural complexity and influences its biological activity. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets.

In terms of synthesis, 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate imidazole derivative with a cyclopropyl-containing reagent, followed by esterification to introduce the ethyl group. The synthetic route is highly reproducible and can be scaled up for industrial production, making this compound accessible for further research and development.

The biological activity of 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes, leading to cell death. This makes it a promising candidate for the development of new antifungal agents.

Beyond its antifungal properties, 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester has also shown potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK pathways.

In addition to its direct biological effects, 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester has been explored as a lead compound for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, modifications at the cyclopropyl or ethyl ester positions have been shown to enhance solubility and bioavailability, which are crucial factors for drug development.

The safety profile of 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester has also been evaluated in preclinical studies. Toxicity assays have indicated that it is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 1H-Imidazole-5-carboxylic acid, 4-cyclopropyl-, ethyl ester (CAS No. 1854912-16-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological profile for clinical applications.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd